2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile

• Molecular Formula: C17H11N5O
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 2-(3-methylphenyl)-1-oxo-[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C17H11N5O/c1-11-5-4-6-12(9-11)22-17(23)21-15-8-3-2-7-13(15)19-16(21)14(10-18)20-22/h2-9H,1H3
• InChI Key: AITILEXICWRGHV-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)N3C4=CC=CC=C4N=C3C(=N2)C#N

Description

2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile, also known as MTBC, is a heterocyclic compound that has been the subject of extensive research due to its potential as a therapeutic agent. MTBC belongs to the family of benzimidazole derivatives that have been found to exhibit a wide range of biological activities, including antiviral, antimicrobial, and anticancer properties. In

Mechanism of Action

The mechanism of action of 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile is not fully understood, but it is believed to involve the inhibition of viral replication and the disruption of bacterial cell wall synthesis. 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been found to inhibit the activity of viral proteases, which are enzymes that are essential for viral replication. In addition, 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been shown to interfere with bacterial cell wall synthesis by inhibiting the activity of enzymes that are involved in the synthesis of peptidoglycan, a key component of the bacterial cell wall.
Biochemical and Physiological Effects
2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile can induce apoptosis, a process of programmed cell death, in cancer cells. In addition, 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been found to inhibit the proliferation of cancer cells and to induce cell cycle arrest. Furthermore, 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been shown to possess antioxidant activity, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has several advantages for lab experiments. It is easily synthesized in high yield and purity, making it readily available for use in research. In addition, 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile exhibits a wide range of biological activities, making it a versatile tool for investigating various biological processes. However, 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile also has limitations for lab experiments. It has low solubility in water, which can limit its use in certain experimental conditions. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile. One area of interest is the development of more potent and selective analogs of 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile that exhibit improved pharmacological properties. Another area of interest is the investigation of the mechanism of action of 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile, which could provide insights into its potential therapeutic applications. Furthermore, the development of drug delivery systems that can improve the solubility and bioavailability of 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile could enhance its efficacy as a therapeutic agent. Finally, the investigation of the potential of 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile as a therapeutic agent for other diseases, such as neurodegenerative disorders, could open up new avenues for research.

Synthesis Methods

2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile can be synthesized through a multicomponent reaction between 2-aminobenzimidazole, 3-methylbenzaldehyde, and malononitrile in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction proceeds through a one-pot, three-component condensation reaction, which results in the formation of 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile in good yield and high purity.

Scientific Research Applications

2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been the subject of extensive research due to its potential as a therapeutic agent. Studies have shown that 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile exhibits a wide range of biological activities, including antiviral, antimicrobial, and anticancer properties. 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been found to be effective against a variety of viruses, including herpes simplex virus, human immunodeficiency virus, and hepatitis C virus. In addition, 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been shown to possess potent antimicrobial activity against a variety of bacterial strains, including Staphylococcus aureus and Escherichia coli. Furthermore, 2-(3-Methylphenyl)-1-oxo-1,2-dihydro[1,2,4]triazino[4,5-a]benzimidazole-4-carbonitrile has been found to exhibit anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.